Cas no 94134-47-1 (Ethanedioic acid,1-ethyl 2-(2-phenylethyl) ester)

• Product Name: Ethanedioic acid,1-ethyl 2-(2-phenylethyl) ester
• CAS No: 94134-47-1
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 807531
• PubChem ID: 3023679
• Update Time: 2025-04-19

Ethanedioic acid,1-ethyl 2-(2-phenylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Ethanedioic acid,1-ethyl 2-(2-phenylethyl) ester
• 1-O-ethyl 2-O-(2-phenylethyl) oxalate
• ethyl 2-phenylethyl oxalate
• EINECS 302-816-5
• XWROHOGFYZQROV-UHFFFAOYSA-N
• 1-Ethyl 2-(2-phenylethyl) ethanedioate
• Oxalic acid, ethyl 2-phenylethyl ester
• Ethanedioic acid, 1-ethyl 2-(2-phenylethyl) ester
• DTXSID30240715
• NS00040119
• 94134-47-1
• 2-Phenethyl ethyl oxalate
• GT64MHF37B
• Ethanedioic acid, ethyl 2-phenylethyl ester

• Inchi： 1S/C12H14O4/c1-2-15-11(13)12(14)16-9-8-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
• InChI Key： XWROHOGFYZQROV-UHFFFAOYSA-N
• SMILES： O(C(C(=O)OCC)=O)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 222.089
• Monoisotopic Mass: 222.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.138
• Boiling Point: 310.6°C at 760 mmHg
• Flash Point: 134.3°C
• Refractive Index: 1.504